Cas no 1261456-29-4 (4-Phenyl-2-(trifluoromethyl)pyrimidine)

• Product Name: 4-Phenyl-2-(trifluoromethyl)pyrimidine
• CAS No: 1261456-29-4
• MF: C₁₁H₇F₃N₂
• MW: 224.181892633438
• CID: 1089387
• PubChem ID: 56956173
• Update Time: 2025-08-04

4-Phenyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-2-(trifluoromethyl)pyrimidine
• 1261456-29-4
• AKOS022172702
• SB58467
• LBXJNAZJQSUIHC-UHFFFAOYSA-N
• DTXSID50719094
• Pyrimidine, 4-phenyl-2-(trifluoromethyl)-

• Inchi： 1S/C11H7F3N2/c12-11(13,14)10-15-7-6-9(16-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： LBXJNAZJQSUIHC-UHFFFAOYSA-N
• SMILES： FC(C1=NC=CC(C2C=CC=CC=2)=N1)(F)F

Computed Properties

• Exact Mass: 224.05613272g/mol
• Monoisotopic Mass: 224.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-Phenyl-2-(trifluoromethyl)pyrimidine

4-Phenyl-2-(trifluoromethyl)pyrimidine (CAS No. 1261456-29-4): A Comprehensive Overview

The compound 4-Phenyl-2-(trifluoromethyl)pyrimidine, identified by the CAS registry number 1261456-29-4, is a significant molecule in the field of organic chemistry and materials science. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development, electronic materials, and advanced chemical synthesis. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

4-Phenyl-2-(trifluoromethyl)pyrimidine is a heterocyclic aromatic compound with a pyrimidine ring system. The pyrimidine core consists of a six-membered ring with two nitrogen atoms at positions 1 and 3. The substituents on the ring include a phenyl group at position 4 and a trifluoromethyl group at position 2. The presence of these substituents significantly influences the electronic properties of the molecule, making it highly versatile for various applications.

The phenyl group introduces aromaticity and enhances the molecule's stability, while the trifluoromethyl group imparts electron-withdrawing effects, which can modulate the reactivity of the compound in chemical reactions. Recent studies have shown that these properties make 4-Phenyl-2-(trifluoromethyl)pyrimidine an excellent candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices.

Synthesis and Characterization

The synthesis of 4-Phenyl-2-(trifluoromethyl)pyrimidine involves a multi-step process that typically begins with the preparation of intermediate compounds such as 2-aminothiazoles or other nitrogen-containing precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates.

In terms of characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound. These methods have also provided insights into the stereochemical properties of 4-Phenyl-2-(trifluoromethyl)pyrimidine, which are critical for its application in pharmaceuticals.

Applications in Drug Development

The unique electronic properties of 4-Phenyl-2-(trifluoromethyl)pyrimidine make it an attractive candidate for use in drug design. Recent research has focused on its potential as an anticancer agent, where it has shown promising results in inhibiting tumor growth in preclinical models. Additionally, studies have explored its role as an antiviral agent, particularly against emerging viral pathogens.

In the field of pharmacology, the compound's ability to interact with specific protein targets has been leveraged to develop new therapeutic strategies. For instance, its use as a scaffold for creating small-molecule inhibitors has opened new avenues for treating various diseases.

Role in Materials Science

Beyond its applications in medicine, 4-Phenyl-2-(trifluoromethyl)pyrimidine has found significant use in materials science. Its high thermal stability and excellent electrical properties make it ideal for use in organic semiconductors and advanced electronic materials.

In recent years, researchers have investigated its potential as a component in flexible electronics and wearable devices. The compound's ability to maintain its structural integrity under varying environmental conditions has further enhanced its appeal for industrial applications.

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